Cas no 101219-62-9 (Picrasidine N)
Picrasidine N structure
Product Name:Picrasidine N
CAS No:101219-62-9
MF:C29H22N4O4
MW:490.509386539459
CID:192387
PubChem ID:5320557
Update Time:2024-02-29
Picrasidine N Chemical and Physical Properties
Names and Identifiers
-
- 3H-Indolo[3,2,1-de][1,5]naphthyridine-5,6-dione,3-[2-(4,9-dimethoxy-9H-pyrido[3,4-b]indol-1-yl)ethyl]-
- 3-[2-(4,9-Dimethoxy-9H-pyrido[3,4-b]indol-1-yl)ethyl]-3H-indolo[3,2,1-de][1,5]naphthyridine-5,6-dione
- 9H-Pyrido[3,4-b]indole,3H-indolo[3,2,1-de][1,5]naphthyridine-5,6-dione deriv.
- Picrasidine N
- 101219-62-9
- AKOS040749209
- CHEMBL3401864
- 6-[2-(4,9-dimethoxypyrido[3,4-b]indol-1-yl)ethyl]-1,6-diazatetracyclo[7.6.1.05,16.010,15]hexadeca-4,7,9(16),10,12,14-hexaene-2,3-dione
- 3-(2-(4,9-dimethoxy-9H-pyrido[3,4-b]indol-1-yl)ethyl)-3H-indolo[3,2,1-de][1,5]naphthyridine-5,6-dione
-
- Inchi: 1S/C29H22N4O4/c1-36-25-16-30-20(28-26(25)19-8-4-6-10-22(19)33(28)37-2)12-14-31-13-11-18-17-7-3-5-9-21(17)32-27(18)23(31)15-24(34)29(32)35/h3-11,13,15-16H,12,14H2,1-2H3
- InChI Key: HHWIEEOARTXHMA-UHFFFAOYSA-N
- SMILES: O(C)N1C2C=CC=CC=2C2=C(C=NC(=C12)CCN1C=CC2C3C=CC=CC=3N3C(C(C=C1C3=2)=O)=O)OC
Computed Properties
- Exact Mass: 490.16410520g/mol
- Monoisotopic Mass: 490.16410520g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 37
- Rotatable Bond Count: 5
- Complexity: 998
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 78.6
- XLogP3: 4.7
Picrasidine N Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
101219-62-9 (Picrasidine N) Related Products
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
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